3,4,5-trimethoxy-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N2O5S/c1-24-14-7-5-12(6-8-14)15-11-28-20(21-15)22-19(23)13-9-16(25-2)18(27-4)17(10-13)26-3/h5-11H,1-4H3,(H,21,22,23)
• InChI Key: HWUFQPBTJREOKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol
• CAS No.: 300569-90-8

Description

3,4,5-trimethoxy-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide, also known as TMTB, is a compound with potential applications in scientific research. TMTB belongs to the class of thiazole compounds and has been synthesized through various methods.

Scientific Research Applications

Antimicrobial Properties

Thiazole derivatives, such as the one , have been reported to exhibit significant antimicrobial activity. Specifically, derivatives with phenyl rings substituted with electron-donating groups like hydroxyl, amino, and methoxy groups, including trimethoxy substituents, show enhanced antimicrobial effectiveness. This effectiveness spans across various gram-positive and gram-negative bacterial species, as well as antifungal properties against species like Candida albicans and Aspergillus niger (Chawla, 2016).

Anticancer Activity

There is significant interest in the potential anticancer properties of thiazole derivatives. Studies have shown that certain derivatives, including those with trimethoxy substitutions, demonstrate moderate to excellent anticancer activities against various cancer cell lines, such as breast, lung, colon, and ovarian cancers. This is in comparison to reference drugs like etoposide, suggesting a promising avenue for cancer treatment research (Ravinaik et al., 2021).

Antioxidant Properties

Thiazole derivatives have also been studied for their antioxidant properties. Some synthesized compounds within this category have shown potent antioxidant activity, which could have implications for various medical applications, particularly in combating oxidative stress-related diseases (Jaishree et al., 2012).

Inhibition of Stearoyl-CoA Desaturase-1

These derivatives have been investigated as inhibitors of stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in fatty acid metabolism. Inhibition of SCD-1 has potential therapeutic implications in metabolic diseases like obesity and diabetes (Uto et al., 2009).

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty whatsoever with respect to this product. Researchers are responsible for confirming the product’s identity and/or purity.